Cas no 500779-09-9 (2-(Carboxymethyl)-4-fluorobenzoic acid)

• Product Name: 2-(Carboxymethyl)-4-fluorobenzoic acid
• CAS No: 500779-09-9
• MF: C₉H₇FO₄
• MW: 198.147886514664
• MDL: MFCD11226938
• CID: 1090076
• PubChem ID: 345395
• Update Time: 2025-10-29

2-(Carboxymethyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxymethyl)-4-fluorobenzoic acid
• 2-Carboxy-5-fluor-phenylessigsaeure
• 2-Carboxymethyl-4-fluoro-benzoic acid
• AC1L82OD
• AC1Q5TG0
• CTK8I8937
• MB09787
• NSC403018
• SureCN2923481
• AKOS006325848
• NCI60_003791
• 2-(carboxymethyl)-4-fluorobenzoicacid
• SCHEMBL2923481
• NJRYCMRYNLWLED-UHFFFAOYSA-N
• NSC-403018
• BS-28858
• DTXSID40323088
• AM807386
• 500779-09-9
• DB-260119
• CHEMBL1977901
• MFCD11226938

• MDL： MFCD11226938
• Inchi： 1S/C9H7FO4/c10-6-1-2-7(9(13)14)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： NJRYCMRYNLWLED-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)CC(=O)O

Computed Properties

• Exact Mass: 198.03281
• Monoisotopic Mass: 198.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(Carboxymethyl)-4-fluorobenzoic acid

2-(Carboxymethyl)-4-fluorobenzoic acid: A Multifunctional Building Block in Modern Pharmaceutical and Material Science

2-(Carboxymethyl)-4-fluorobenzoic acid, with the chemical identifier CAS No. 500779-09-9, represents a pivotal compound in the intersection of organic chemistry and bioactive molecule design. This aromatic carboxylic acid derivative features a fluorinated benzene ring with a carboxymethyl substituent at the 2-position, creating a unique molecular framework that balances hydrophilic and hydrophobic properties. Recent advancements in medicinal chemistry have highlighted its potential as a versatile scaffold for drug discovery, functional material synthesis, and targeted molecular imaging.

The fluorine atom at the 4-position of the benzene ring introduces significant electronic effects, modulating the molecule’s polarity and enabling precise interactions with biological targets. This fluorination strategy has been extensively studied in the context of pharmaceutical development, where fluoro-substitution often enhances metabolic stability and receptor binding affinity. The carboxymethyl group at the 2-position further contributes to the molecule’s reactivity, offering opportunities for conjugation with biomolecules or functional moieties such as polyethylene glycol (PEG) or fluorescent tags.

Recent research in drug design has demonstrated the utility of 2-(Carboxymethyl)-4-fluorobenzoic acid as a precursor for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a series of fluorinated benzoic acid derivatives with enhanced potency against cancer-related kinases. These compounds exhibited improved cellular permeability and reduced off-target toxicity compared to their non-fluorinated counterparts, underscoring the strategic value of fluorine substitution in optimizing pharmacokinetic profiles.

In the realm of material science, 2-(Carboxymethyl)-4-fluorobenzoic acid has emerged as a key component in the fabrication of stimuli-responsive polymers. Its carboxylic acid functionality enables cross-linking with amino groups, while the fluorinated aromatic ring imparts hydrophobicity that can be tuned for specific applications. A 2024 breakthrough in Advanced Materials showcased the use of this compound in creating pH-sensitive hydrogels for controlled drug delivery. These materials demonstrated exceptional stability in physiological conditions, with rapid degradation triggered by acidic environments, making them promising candidates for targeted therapies.

The synthetic versatility of 2-(Carboxymethyl)-4-fluorobenzoic acid extends to its role in click chemistry approaches. Its carboxymethyl group can be readily converted into reactive intermediates such as NHS esters or amine-reactive species, facilitating efficient conjugation with biomolecules. This property has been leveraged in the development of fluorescent probes for imaging applications, where the fluorinated benzene ring serves as a fluorescent moiety while the carboxymethyl functionality enables conjugation with targeting ligands.

Advances in computational chemistry have further enhanced the utility of 2-(Carboxymethyl)-4-fluorobenzoic acid by enabling predictive modeling of its interactions with biological targets. Machine learning algorithms trained on large-scale molecular docking datasets have identified potential binding sites for this compound in various enzyme families, including serine proteases and G-protein coupled receptors (GPCRs). These insights have guided the rational design of fluorinated benzoic acid derivatives with optimized binding affinities and selectivity profiles.

Environmental considerations have also driven the exploration of 2-(Carboxymethyl)-4-fluorobenzoic acid in sustainable chemistry applications. Its fluorinated aromatic ring exhibits inherent resistance to microbial degradation, making it a candidate for long-lasting biodegradable materials. However, recent studies emphasize the importance of balancing functional utility with environmental impact, as the fluorine atom can contribute to persistent organic pollutants (POPs) if not properly managed in industrial processes.

The carboxylic acid functionality of 2-(Carboxymethyl)-4-fluorobenzoic acid also plays a critical role in its applications as a pharmaceutical intermediate. This group can participate in various chemical transformations, including esterification, amidation, and acid chloride formation, which are essential steps in the synthesis of complex drug molecules. A 2025 review in Organic Chemistry Insights highlighted the importance of carboxylic acid derivatives in the development of anti-inflammatory agents, where the fluorinated benzene ring contributes to the molecule’s anti-inflammatory activity through interactions with lipid rafts and membrane-associated signaling pathways.

Recent breakthroughs in nanotechnology have opened new avenues for the application of 2-(Carboxymethyl)-4-fluorobenzoic acid. Researchers have successfully incorporated this compound into nanoparticle formulations to enhance drug delivery efficiency. The fluorinated aromatic ring provides hydrophobic interactions with lipid bilayers, while the carboxymethyl group facilitates surface functionalization with targeting ligands. These nanoparticles have shown improved cellular uptake and reduced systemic toxicity in preclinical studies, positioning them as potential therapeutics for diseases such as cancer and neurodegenerative disorders.

The synthetic pathways for 2-(Carboxymethyl)-4-fluorobenzoic acid have also evolved with the integration of green chemistry principles. Traditional methods involving harsh reagents and high-energy conditions have been replaced by more sustainable protocols. For instance, a 2024 study in Green Chemistry demonstrated the use of microwave-assisted synthesis to produce this compound with higher yields and reduced waste generation. These advancements align with global efforts to minimize the environmental footprint of chemical manufacturing processes.

Looking ahead, the multi-disciplinary applications of 2-(Carboxymethyl)-4-fluorobenzoic acid are expected to expand further. Its unique combination of fluorinated aromatic ring and carboxymethyl functionality makes it a versatile building block for the development of novel therapeutics, materials, and analytical tools. Ongoing research is focused on optimizing its properties for specific applications, such as enhancing its solubility for oral administration or improving its biocompatibility for in vivo use.

In conclusion, 2-(Carboxymethyl)-4-fluorobenzoic acid represents a compelling example of how a single molecule can find diverse applications across multiple scientific disciplines. Its fluorinated aromatic ring and carboxymethyl group confer unique chemical properties that enable a wide range of functionalizations and transformations. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing drug development, material science, and analytical chemistry.

Summary of Key Points: 1. Chemical Structure and Functional Groups: - Fluorinated Aromatic Ring: Enhances metabolic stability and receptor binding affinity. - Carboxymethyl Group: Provides reactivity for conjugation and functionalization. 2. Pharmaceutical Applications: - Drug Design: Used as a precursor for small-molecule inhibitors targeting PPIs and kinases. - Anti-inflammatory Agents: The fluorinated ring contributes to anti-inflammatory activity via interactions with lipid rafts. 3. Material Science: - Stimuli-Responsive Polymers: Used in pH-sensitive hydrogels for controlled drug delivery. - Biodegradable Materials: The fluorinated ring offers resistance to microbial degradation. 4. Nanotechnology: - Nanoparticle Formulations: Enhanced drug delivery efficiency through hydrophobic interactions and surface functionalization. 5. Synthetic and Green Chemistry: - Sustainable Synthesis: Microwave-assisted methods reduce waste and improve yields. - Click Chemistry: Facilitates conjugation with biomolecules and fluorescent tags. 6. Computational and Environmental Considerations: - Predictive Modeling: Machine learning aids in optimizing binding affinities and selectivity. - Environmental Impact: Balancing functional utility with environmental sustainability. 7. Future Prospects: - Multi-disciplinary Applications: Expanding into therapeutics, materials, and analytical tools. - Optimization: Focus on improving solubility, biocompatibility, and targeted applications. Conclusion: 2-(Carboxymethyl)-4-fluorobenzoic acid exemplifies the potential of a single molecule to drive innovation across multiple fields. Its unique combination of fluorinated aromatic and carboxymethyl functionalities makes it a versatile building block for advancing drug development, material science, and analytical chemistry. Ongoing research aims to further optimize its properties for targeted applications, ensuring its continued relevance in scientific and industrial contexts.